Cas no 58190-03-7 (1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-)
58190-03-7 structure
Product Name:1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-
CAS No:58190-03-7
MF:C5H8N4O3
MW:172.142020225525
CID:342862
PubChem ID:71443744
Update Time:2025-04-19
1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-
- 2,4-Dimethoxy-6-(hydroxyamino)-1,3,5-triazine
- N-(4,6-dimethoxy-1,3,5-triazin-2-yl)hydroxylamine
- DTXSID10852557
- 58190-03-7
- N-Hydroxy-4,6-dimethoxy-1,3,5-triazin-2-amine
- 2-hydroxyamino-4,6-dimethoxy-sym-triazine
-
- Inchi: 1S/C5H8N4O3/c1-11-4-6-3(9-10)7-5(8-4)12-2/h10H,1-2H3,(H,6,7,8,9)
- InChI Key: WRBBZYORRSENMS-UHFFFAOYSA-N
- SMILES: O(C)C1N=C(N=C(NO)N=1)OC
Computed Properties
- Exact Mass: 172.05974
- Monoisotopic Mass: 172.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 89.4Ų
Experimental Properties
- PSA: 89.39
1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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